Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Physicochemical Properties of Acetamide-2,2,2-
d3

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acetamide-2,2,2-d3

CAS No.: 23724-60-9

Cat. No.: S3332558

The table below consolidates key technical data for Acetamide-2,2,2-d3 (CAS No. 23724-60-9) from the
search results [1] [2] [3].

Property Value | Description
Molecular C,H,D3NO [1] [2]
Formula

Molecular 62.09 g/mol [1] [2] [4]
Weight

CAS Number 23724-60-9 [1] [2] [4]

IUPAC Name 2,2,2-trideuterioacetamide [1] [3]

Purity >98% [1] (Chemical Purity); 98% (Isotopic Purity, not 99%) [4]
Melting Point 78-80°C [1]

Boiling Point 221.1 £ 0.0 °C at 760 mmHg [1]

Storage -20°C for 3 years or 4°C for 2 years [1] [2]
(Powder)
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Property Value | Description

Storage -80°C for 6 months or -20°C for 1 month [1] [2]

(Solution)

Appearance Solid; White to off-white [1] [2]

SMILES O=C(N)C([2H])([2HDI[2H] [2] [3]

Log P -1.23 [1]

Application Used in infrared spectral studies, deuterium exchange reactions, and as an isotopic
Notes tracer or internal standard for quantitative analysis by NMR, GC-MS, or LC-MS [2] [3].

Experimental Workflow and Handling

While detailed protocols for specific experiments were not found, the available data offers guidance on

handling and general use.

Sample Preparation and Solubility

The compound has low water solubility, and several formulation suggestions are available for in vivo studies
[1]. A common starting point is to dissolve the powder in DMSO to create a stock solution (e.g., 5-20 mM),

which can then be aliquoted and stored at -20°C or -80°C to avoid repeated freeze-thaw cycles [1].

¢ Injection Formulations: For animal studies, the DMSO stock solution can be further diluted. One
example formulation is DMSO:PEG300:Tween 80:Saline = 10:40:5:45 [1].

¢ Oral Formulations: For oral administration, the compound can be suspended in a 0.5%
carboxymethylcellulose sodium (CMC Na) solution [1].

General Applications

The primary research applications identified are:
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e Spectroscopic Studies: Investigating the normal vibrations of acetamide and its deuterated analogs
using infrared (IR) spectroscopy [3].

¢ Quantitative Tracer: Acting as a stable isotope-labeled internal standard for quantitative analysis in

NMR spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-
Mass Spectrometry (LC-MS) [1] [2].

DOT Diagram: Experimental Workflow

Based on the general applications and handling information, here is a proposed workflow for using

Acetamide-2,2,2-d3 in a research setting, described using DOT language.

Acetamide-2,2,2-d3
Powder

Sample Preparation
(Dissolve in DMSO)

For spectral studies

Spectroscopic Quantitative Analysis In-vivo Study
Analysis (IR) (NMR, GC-MS, LC-MS) (Formulate for administration)

Data Acquisition

Data Analysis

Click to download full resolution via product page

This diagram outlines the primary research pathways for Acetamide-2,2,2-d3, from sample preparation to

data analysis.
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Important Gaps and Further Research

Based on the search results, your core requirements are only partially met.

¢ Isotopic Purity: The specific isotopic purity you requested (99 atom % D) was not found. One
supplier explicitly lists the purity as 98% [4]. You will need to contact specialized stable isotope
suppliers directly to inquire about the availability of higher purity grades.

¢ Detailed Protocols: The search results lack the detailed methodologies for key experiments you
required, such as specific procedures for IR spectral studies or the exact setup for using it as an
internal standard in MS.

e Pathway Diagrams: As no signaling pathways were described in the context of this compound,
creating such diagrams is not possible with the current information.

To complete your in-depth technical guide, I suggest you:

e Consult Analytical Journals: Look for detailed protocols in scientific publications on deuterium

exchange reactions or quantitative bioanalysis.
e Supplier Documentation: Request the Certificate of Analysis (CoA) and Material Safety Data Sheet

(MSDS) from manufacturers, as these documents contain lot-specific data on isotopic enrichment and

purity [4].
e Specialized Databases: Use platforms like PubMed and Google Scholar to find primary research
articles that have used this specific compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b3332558#acetamide-2-2-2-

d3-isotopic-purity-99-atom-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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